Cas no 2137830-60-3 (1,3-Piperidinedicarboxylic acid, 4-[(1-methylpropyl)amino]-, 1-(1,1-dimethylethyl) ester)

• Product Name: 1,3-Piperidinedicarboxylic acid, 4-[(1-methylpropyl)amino]-, 1-(1,1-dimethylethyl) ester
• CAS No: 2137830-60-3
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 5298964
• Update Time: 2025-05-22

1,3-Piperidinedicarboxylic acid, 4-[(1-methylpropyl)amino]-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Piperidinedicarboxylic acid, 4-[(1-methylpropyl)amino]-, 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C15H28N2O4/c1-6-10(2)16-12-7-8-17(9-11(12)13(18)19)14(20)21-15(3,4)5/h10-12,16H,6-9H2,1-5H3,(H,18,19)
• InChI Key： ACCOIZIVJHIIGV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(NC(C)CC)C(C(O)=O)C1

Additional information on 1,3-Piperidinedicarboxylic acid, 4-[(1-methylpropyl)amino]-, 1-(1,1-dimethylethyl) ester

Recent Advances in the Study of 1,3-Piperidinedicarboxylic acid, 4-[(1-methylpropyl)amino]-, 1-(1,1-dimethylethyl) ester (CAS: 2137830-60-3)

The compound 1,3-Piperidinedicarboxylic acid, 4-[(1-methylpropyl)amino]-, 1-(1,1-dimethylethyl) ester (CAS: 2137830-60-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its unique piperidine scaffold and tert-butyl ester moiety, has been investigated for its role as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have focused on its utility in the development of novel therapeutics targeting neurological disorders, inflammation, and infectious diseases.

One of the key areas of research involving this compound is its application in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1,3-Piperidinedicarboxylic acid, 4-[(1-methylpropyl)amino]-, 1-(1,1-dimethylethyl) ester exhibit promising inhibitory activity against specific enzymes involved in neurodegenerative pathways. The study highlighted the compound's ability to modulate enzyme kinetics, suggesting its potential as a lead compound for further optimization.

In addition to its role in enzyme inhibition, recent investigations have explored the compound's pharmacokinetic properties. A preclinical study conducted by researchers at a leading pharmaceutical institute revealed that the tert-butyl ester group enhances the compound's metabolic stability, thereby improving its bioavailability. This finding is particularly relevant for the design of orally administered drugs, as it addresses one of the major challenges in drug development—poor absorption and rapid metabolism.

Another notable advancement is the use of this compound in the development of prodrugs. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the successful conjugation of 1,3-Piperidinedicarboxylic acid, 4-[(1-methylpropyl)amino]-, 1-(1,1-dimethylethyl) ester with various therapeutic agents, resulting in prodrugs with enhanced solubility and targeted delivery. This approach has shown promise in improving the efficacy and reducing the side effects of existing medications.

Despite these promising developments, challenges remain in the widespread application of this compound. For instance, the scalability of its synthesis and the need for further toxicological studies are areas that require attention. However, the growing body of research underscores the potential of 1,3-Piperidinedicarboxylic acid, 4-[(1-methylpropyl)amino]-, 1-(1,1-dimethylethyl) ester as a valuable tool in medicinal chemistry. Future studies are expected to focus on optimizing its structure-activity relationships and exploring its applications in combination therapies.

In conclusion, the recent research on 1,3-Piperidinedicarboxylic acid, 4-[(1-methylpropyl)amino]-, 1-(1,1-dimethylethyl) ester (CAS: 2137830-60-3) highlights its multifaceted potential in drug discovery. Its unique chemical properties and demonstrated bioactivity make it a compelling candidate for further investigation. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.